2'-Deoxy-NAD+

• CAS: 76961-04-1
• Molecular Formula: C21H26N7O14P2-
• Molecular Weight: 662.4 g/mol
• InChI: InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/p-1/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
• InChIKey: BAWFJGJZGIEFAR-NNYOXOHSSA-M

2'-Deoxy-NAD+ Overview

2′-Deoxy-NAD+ is a synthetically modified analog of nicotinamide adenine dinucleotide (NAD+), distinguished by the absence of the 2′-hydroxyl group on the adenosine ribose moiety [1]. This precise structural alteration confers a dual functional profile: it acts as a noncompetitive inhibitor of native NAD+ in specific enzymatic reactions (Ki = 32 μM) and serves as a substrate for select NAD+-consuming enzymes, including CD38 and poly(ADP-ribose) polymerases (PARPs) [2]. Its unique enzymatic processing by CD38 yields 2′-deoxy-ADP-ribose (dADPR), a potent endogenous agonist of the TRPM2 ion channel, a mechanism not replicated by the native cofactor NAD+ [3].

1

Structural Analog Probe 2'-Deoxy modification differentiates it from NAD+ for ADP-ribosylation pathway dissection.

2

Dual-Function Enzyme Context Serves as noncompetitive PARP inhibitor and mono-ADP-ribosyltransferase substrate.

3

CD38 / TRPM2 Axis Study Precursor for endogenous TRPM2 superagonist generation via CD38 hydrolysis.

• [1] Alvarez-Gonzalez R, et al. In Vitro ADP-Ribosylation Utilizing 2′ Deoxy-NAD+ as a Substrate. ADP-Ribose Transfer Reactions: Mechanisms and Biological Significance, 1989: 53-56. View Source
• [2] MedChemExpress. 2'-Deoxy-NAD+ | NAD+ Inhibitor. Product Datasheet. View Source
• [3] Fliegert R, et al. 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 2017. View Source

2'-Deoxy-NAD+ Uniqueness vs. Other NAD+ Analogs

Standard NAD+ analogs (e.g., NADH, NADP+) or alternative deoxy-NAD+ isomers cannot functionally substitute for 2′-Deoxy-NAD+ in key applications. While native NAD+ serves as a ubiquitous cofactor, 2′-Deoxy-NAD+ is a potent and specific noncompetitive inhibitor of NAD+ in poly(ADP-ribose) polymerase (PARP) elongation reactions (Ki = 32 μM), a property not shared by NADH or NADP+ [1]. Furthermore, its unique conversion by CD38 to the TRPM2 superagonist 2′-deoxy-ADPR is a pathway not activated by NAD+, which instead yields cyclic ADP-ribose (cADPR) and ADP-ribose (ADPR) [2]. In cell-free protein synthesis systems, 2′-deoxy-NAD+ exhibits only 18% of NAD+'s activity, underscoring its distinct functional profile [3]. These specific, non-overlapping properties make simple interchange impossible.

Target Compound 2'-Deoxy-NAD+

Noncompetitive PARP inhibitor; exclusive mono-ADP-ribosyltransferase substrate; CD38 substrate generating superagonist.

Structural Analog 3'-Deoxy-NAD+

Remains a PARP substrate with truncated polymer output; does not offer selective mono-ADP-ribosylation discrimination.

Natural Coenzyme NAD+

Substrate for both PARP and mono-transferases; generates less potent TRPM2 agonist; cannot isolate mono-ADP-ribosylation events.

• [1] Alvarez-Gonzalez R, et al. Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 1999. View Source
• [2] Fliegert R, et al. 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 2017. View Source
• [3] Wu JM, et al. Studies on cessation of protein synthesis in a reticulocyte lysate cell-free system. Biochimica et Biophysica Acta (BBA) - Nucleic Acids and Protein Synthesis, 1970. View Source

2'-Deoxy-NAD+ Selectivity Evidence

Noncompetitive PARP Inhibition vs. Substrate Activity

2′-Deoxy-NAD+ acts as a potent, noncompetitive inhibitor of NAD+ in the elongation reaction catalyzed by poly(ADP-ribose) polymerase (PARP), with an apparent Ki of 32 μM [1]. This mechanism contrasts with competitive inhibitors and allows for the selective probing of ADP-ribosylation reactions in complex biological systems, such as cell nuclei preparations, where native NAD+ would drive high polymerase activity [2].

PARP Inhibition vs. Substrate

Head-to-head

2'-dNAD+ acts as noncompetitive inhibitor (Ki = 32 μM); 3'-dNAD+ is a substrate (Km = 20 μM, kcat = 0.11 mol/sec).

Relative PARP kcat

3'-dNAD+ ~8.5% of NAD+

Supports PARP pathway-response interpretation without generating non-native ADPR chains.

Truncated polymers ≤4 residues observed for 3'-dNAD+.

Evidence Dimension	Inhibition constant (Ki) for PARP elongation reaction
Target Compound Data	Ki = 32 μM
Comparator Or Baseline	NAD+ (native substrate, no inhibition)
Quantified Difference	Not applicable (inhibition vs. substrate)
Conditions	In vitro PARP assay using cell nuclei preparations

Why This Matters

This specific, quantifiable inhibition allows researchers to selectively block PARP activity without using broad-spectrum inhibitors, enabling the dissection of NAD+-dependent signaling pathways.

• [1] Alvarez-Gonzalez R, et al. Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 1999. View Source
• [2] Alvarez-Gonzalez R, et al. In Vitro ADP-Ribosylation Utilizing 2′ Deoxy-NAD+ as a Substrate. ADP-Ribose Transfer Reactions: Mechanisms and Biological Significance, 1989: 53-56. View Source

Arginine-Specific Mono-ADP-Ribosylation Substrate

2′-Deoxy-NAD+ directly activates the TRPM2 ion channel, increasing calcium-induced currents at a concentration of 30 μM in an inside-out patch clamp assay using HEK293 cells expressing human TRPM2 . This agonism is a downstream consequence of its enzymatic conversion to 2′-deoxy-ADPR by CD38, a pathway not triggered by NAD+ [1].

Mono-ADP-Ribosylation Substrate

Class-level

Efficient substrate for arg-specific mono(ADP-ribosyl) transferases (e.g., cholera toxin); inactive for PARP.

Enables discrimination of mono- from poly-ADP-ribosylation pathway events.

Data to verify for transferase family coverage.

Evidence Dimension	Activation of TRPM2 channel
Target Compound Data	Increases calcium-induced currents at 30 μM
Comparator Or Baseline	NAD+ (does not produce 2′-deoxy-ADPR, different agonist profile)
Quantified Difference	Qualitative difference in downstream signaling (TRPM2 agonism vs. cADPR/ADPR production)
Conditions	Inside-out patch clamp, HEK293 cells expressing human TRPM2

Why This Matters

This property makes 2′-Deoxy-NAD+ a unique tool for studying TRPM2-mediated calcium signaling and oxidative stress responses, distinct from other NAD+ metabolites.

• [1] Fliegert R, et al. 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 2017. View Source

CD38-Mediated Generation of TRPM2 Superagonist

2′-Deoxy-NAD+ can be utilized as a substrate to specifically identify protein acceptors for endogenous mono(ADP-ribosyl)transferases in complex biological systems [1]. This is possible because it acts as a potent inhibitor of poly(ADP-ribose) polymerase (Ki = 32 μM) while still serving as a substrate for mono-ADP-ribosylation reactions, allowing for selective labeling in the presence of high PARP activity [2].

TRPM2 Superagonist Generation

Cross-study

CD38 hydrolyzes 2'-dNAD+ to dADPR, a TRPM2 superagonist. At 30 μM, enhances calcium currents in HEK293-TRPM2 cells.

Supports CD38-TRPM2 signaling axis research; not recapitulated by NAD+.

Quantitative fold-difference in potency not specified.

Evidence Dimension	Specificity in ADP-ribosylation assays
Target Compound Data	Selective substrate for mono-ADP-ribosyltransferases; inhibitor of PARP
Comparator Or Baseline	NAD+ (substrate for both mono- and poly-ADP-ribosylation)
Quantified Difference	PARP inhibition: Ki = 32 μM
Conditions	Cell nuclei preparations, in vitro ADP-ribosylation assays

Why This Matters

This dual functionality enables the selective study of mono-ADP-ribosylation events without interference from PARP activity, a key advantage for mapping specific post-translational modifications.

• [1] Alvarez-Gonzalez R, et al. Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 1999. View Source
• [2] Alvarez-Gonzalez R, et al. In Vitro ADP-Ribosylation Utilizing 2′ Deoxy-NAD+ as a Substrate. ADP-Ribose Transfer Reactions: Mechanisms and Biological Significance, 1989: 53-56. View Source

Dehydrogenase Binding Without Catalytic Turnover

Recombinant human CD38 (hCD38) efficiently hydrolyzes 2′-Deoxy-NAD+ to yield the TRPM2 agonist 2′-deoxy-ADPR (dADPR), as demonstrated in vitro [1]. This contrasts with the CD38-mediated metabolism of NAD+, which primarily produces cyclic ADP-ribose (cADPR) and ADP-ribose (ADPR) [2]. The specific production of dADPR from 2′-Deoxy-NAD+ provides a distinct second messenger with unique calcium-mobilizing properties.

Dehydrogenase Binding

Head-to-head

Binds four dehydrogenases with affinity equivalent to NAD+; forms catalytically incompetent complex.

May support structural probing of NAD+ binding sites without driving catalysis.

Reduced kcat attributed to nicotinamide misorientation.

Evidence Dimension	Enzymatic product of CD38
Target Compound Data	2′-Deoxy-ADPR (dADPR), a TRPM2 agonist
Comparator Or Baseline	NAD+ (produces cADPR and ADPR)
Quantified Difference	Qualitative difference in product identity
Conditions	Recombinant hCD38 in vitro hydrolysis assay

Why This Matters

This unique conversion pathway makes 2′-Deoxy-NAD+ an essential tool for dissecting CD38-dependent signaling and for generating dADPR, a specific TRPM2 agonist, for functional studies.

• [1] Fliegert R, et al. 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 2017. Figure 4, panel c. View Source
• [2] Malavasi F, et al. Evolution and function of the ADP ribosyl cyclase/CD38 gene family in physiology and pathology. Physiological Reviews, 2008. View Source

Sodium Salt Formulation: Enhanced Aqueous Solubility for In Vitro Assays

The sodium salt form of 2′-Deoxy-NAD+ (CAS 1514900-83-4) is recommended for most experimental applications due to its superior aqueous solubility (≥4.8 mM in water) and stability compared to the free acid . This formulation facilitates accurate dosing in in vitro assays, such as the 30 μM TRPM2 patch clamp experiments , and is the standard form supplied by major vendors for research use.

Evidence Dimension	Aqueous solubility
Target Compound Data	≥4.8 mM (sodium salt)
Comparator Or Baseline	Free acid form (less soluble, exact value not specified)
Quantified Difference	Improved solubility for the sodium salt
Conditions	Water solubility test

Why This Matters

Procurement of the sodium salt ensures reliable solubility and stability for precise experimental workflows, minimizing variability in concentration-dependent assays.

2'-Deoxy-NAD+ Application Scenarios

Selective Mono-ADP-Ribosylation Labeling

Utilize 2′-Deoxy-NAD+ as a substrate to specifically label and identify protein targets of endogenous mono(ADP-ribosyl)transferases in complex biological samples, such as isolated cell nuclei. The compound's potent inhibition of poly(ADP-ribose) polymerase (Ki = 32 μM) [1] prevents unwanted poly-ADP-ribosylation, ensuring that only mono-ADP-ribosylated proteins are detected. This approach is critical for mapping specific post-translational modifications in nuclear signaling pathways .

CD38-TRPM2 Calcium Signaling Axis

Employ 2′-Deoxy-NAD+ at 30 μM in patch clamp assays to activate the TRPM2 ion channel in HEK293 cells expressing human TRPM2 [1]. This application allows for the direct investigation of TRPM2-mediated calcium influx and its downstream effects on cellular stress responses, oxidative signaling, and immune cell function. The use of 2′-Deoxy-NAD+ provides a defined, quantifiable stimulus for TRPM2 activation, distinct from other NAD+ metabolites .

Noncompetitive PARP Inhibition

Use recombinant human CD38 (hCD38) to enzymatically convert 2′-Deoxy-NAD+ into 2′-deoxy-ADPR (dADPR), a potent endogenous TRPM2 agonist [1]. This in vitro generation method yields a specific second messenger for studying calcium mobilization and TRPM2-dependent cellular responses. The use of 2′-Deoxy-NAD+ as a precursor ensures the production of a single, defined agonist, avoiding the mixture of products (cADPR, ADPR) obtained from NAD+ .

Dehydrogenase Binding Site Probing

Characterize the substrate specificity and catalytic activity of CD38 and related NAD+-consuming enzymes using 2′-Deoxy-NAD+ as a probe. Monitor the conversion of 2′-Deoxy-NAD+ to dADPR by hCD38 in vitro to determine kinetic parameters and assess the impact of mutations or inhibitors on enzyme function [1]. This application provides a direct comparison to the metabolism of native NAD+, highlighting the structural requirements for substrate recognition and product formation by CD38 .

Application

Selection Property

Validation Focus

Mono-ADP-ribosylation labeling

Exclusive mono-transferase substrate profile

PARP substrate inactivity and arg-specific transferase efficiency

CD38-TRPM2 calcium signaling

Precursor to endogenous TRPM2 superagonist

CD38 hydrolysis rate and TRPM2 current potentiation

Noncompetitive PARP inhibition

Noncompetitive inhibitor without substrate activity

Kinase inhibitor constant (Ki) and polymerization output

Dehydrogenase binding site probing

Catalytically silent NAD+ site binding

Binding affinity equivalence and catalytic incompetence

• [1] Alvarez-Gonzalez R, et al. Selective probing of ADP-ribosylation reactions with oxidized 2'-deoxy-nicotinamide adenine dinucleotide. Biochemistry, 1999. View Source